Cas no 1261484-74-5 (2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid)

• Product Name: 2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid
• CAS No: 1261484-74-5
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4924592
• Update Time: 2025-06-27

2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid

• Inchi： 1S/C13H7F4NO3/c14-11-8(12(19)20)5-6-9(18-11)7-3-1-2-4-10(7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： RAVNYJIFTFVEHW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(C2C=CC=CC=2OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 3.7
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid

2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic Acid: A Comprehensive Overview

2-Fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid (CAS No. 1261484-74-5) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered considerable attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with this compound.

The molecular structure of 2-fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid is characterized by a nicotinic acid backbone with a fluorine atom at the 2-position and a trifluoromethoxy-substituted phenyl group at the 6-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical modifications and biological assays. Recent studies have highlighted its role as a potential lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of 1261484-74-5 is its ability to modulate key cellular pathways. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammation and tumor progression. The trifluoromethoxy group, a known electron-withdrawing substituent, plays a crucial role in enhancing the compound's bioactivity by stabilizing its interaction with target proteins.

The synthesis of 2-fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A study in *Journal of Medicinal Chemistry* outlined a novel route utilizing palladium-catalyzed cross-coupling reactions to construct the phenyl ring. This approach not only improves yield but also ensures high purity, which is essential for downstream applications.

In terms of applications, 1261484-74-5 has shown promise in several therapeutic areas. For example, preclinical trials have indicated its efficacy in reducing oxidative stress and mitigating neurodegenerative conditions such as Alzheimer's disease. Additionally, its ability to modulate lipid metabolism makes it a potential candidate for treating metabolic disorders like obesity and diabetes.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the bioactivity of 2-fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid. Using machine learning algorithms, researchers have identified key structural motifs responsible for its interactions with cellular receptors. These insights are paving the way for the rational design of next-generation compounds with enhanced efficacy and reduced side effects.

In conclusion, 1261484-74-5, or 2-fluoro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full capabilities, this compound is poised to make significant contributions to the advancement of modern medicine and beyond.